Cas no 648428-08-4 (Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)-)

• Product Name: Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)-
• CAS No: 648428-08-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 414789
• PubChem ID: 12994985
• Update Time: 2025-04-19

Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-ethyl-4,5-dihydro-4-(1-methylethyl)-, (4R)-
• DTXSID30514564
• 648428-08-4
• (4R)-2-Ethyl-4-(propan-2-yl)-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C8H15NO/c1-4-8-9-7(5-10-8)6(2)3/h6-7H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： GQLYBKSKZMMERS-ZETCQYMHSA-N
• SMILES： O1C(CC)=N[C@@H](C1)C(C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59